N-(2,4-dichlorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide

• IUPAC Name: N-(2,4-dichlorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide
• InChI: InChI=1S/C14H16Cl2N2O2S/c15-10-1-2-12(11(16)9-10)17-13(21)18-5-3-14(4-6-18)19-7-8-20-14/h1-2,9H,3-8H2,(H,17,21)
• InChI Key: WPUUZPVDWFYKLR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C(=S)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C14H16Cl2N2O2S
• Molecular Weight: 347.3 g/mol

Description

N-(2,4-dichlorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide, also known as DCDT, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is primarily used as a research tool to investigate various biochemical and physiological processes, and its unique structure and properties make it a valuable tool for researchers in the field.

Mechanism of Action

The mechanism of action of N-(2,4-dichlorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. Specifically, N-(2,4-dichlorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has been shown to inhibit the activity of the enzyme carbonic anhydrase, which plays a key role in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
N-(2,4-dichlorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, which can lead to changes in acid-base balance in the body. Additionally, N-(2,4-dichlorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has been shown to have anti-inflammatory and analgesic effects, and may have potential applications in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(2,4-dichlorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide is its unique structure and properties, which make it a valuable tool for researchers in the field. Additionally, N-(2,4-dichlorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide is relatively easy to synthesize and purify, making it readily available for use in a variety of lab experiments. However, one of the limitations of N-(2,4-dichlorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide is its potential toxicity, and researchers must take appropriate safety precautions when working with this compound.

Future Directions

There are many potential future directions for research involving N-(2,4-dichlorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide. For example, researchers may continue to investigate the mechanism of action of this compound, as well as its potential applications in the development of new drugs and therapies for a variety of diseases and conditions. Additionally, researchers may investigate the potential toxicity of N-(2,4-dichlorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide, and work to develop safer and more effective alternatives for use in scientific research.

Scientific Research Applications

N-(2,4-dichlorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has been used extensively in scientific research for its potential applications in a variety of fields. For example, it has been used as a tool to investigate the mechanism of action of various enzymes and proteins, as well as to study the effects of various drugs and compounds on cellular processes. Additionally, N-(2,4-dichlorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has been used in the development of new drugs and therapies for a variety of diseases and conditions.